Cas no 16305-75-2 (L-Alanyl-L-tryptophan)

• Product Name: L-Alanyl-L-tryptophan
• CAS No: 16305-75-2
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• MDL: MFCD00037948
• CID: 151906
• PubChem ID: 87562728
• Update Time: 2025-05-28

L-Alanyl-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, L-alanyl-
• Ala-Trp
• L-Alanyl-L-tryptophan
• Ala-Trp-OH
• H-Ala-Trp-OH
• L-Ala-L-Trp-OH
• L-alanine-L-tryptophan
• L-alanyl-L-tryptophane
• L-ALA-TRP
• N-L-alanyl-L-tryptophan
• NSC 97948
• BDBM50188485
• T70375
• N-(2-Aminopropanoyl)tryptophan #
• L-Alanyl-L-tryptophan (H-Ala-Trp-OH)
• L-Alanyltryptophan
• (S)-2-((S)-2-Amino-propionylamino)-3-(1H-indol-3-yl)-propionic acid
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• CHEMBL91792
• CHEBI:73808
• AS-76405
• (S)-2-((S)-2-Aminopropanamido)-3-(1H-indol-3-yl)propanoicacid
• alanyltryptophan
• A810437
• Alanyl-Tryptophan
• NS00054920
• AW
• L-Tryptophan, N-L-alanyl-
• DTXSID901314661
• A1262
• AKOS015853838
• L-Ala-L-Trp
• J-009993
• AKOS010367580
• Alanyl tryptophan
• SCHEMBL2488765
• MFCD00037948
• (S)-2-((S)-2-Aminopropanamido)-3-(1H-indol-3-yl)propanoic acid
• 16305-75-2
• Ala-Trp, >=99.0% (TLC)
• Q27144124
• DTXCID101012669
• (2S)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-(1H-indol-3-yl)propanoate
• Alanine-Tryptophan dipeptide
• N-Alanyltryptophan
• (2S)-2-(((2S)-2-azaniumylpropanoyl)amino)-3-(1H-indol-3-yl)propanoate
• AW dipeptide
• Alanine Tryptophan dipeptide
• (2s)-2-(((2s)-2-amino-1-hydroxypropylidene)amino)-3-(1h-indol-3-yl)propanoic acid
• A-W Dipeptide
• (2S)-2-(((2S)-2-aminopropanoyl)amino)-3-(1H-indol-3-yl)propanoic acid
• (2s)-2-{[(2s)-2-amino-1-hydroxypropylidene]amino}-3-(1h-indol-3-yl)propanoic acid
• DTXSID20874543

• MDL： MFCD00037948
• Inchi： 1S/C14H17N3O3/c1-8(15)13(18)17-12(14(19)20)6-9-7-16-11-5-3-2-4-10(9)11/h2-5,7-8,12,16H,6,15H2,1H3,(H,17,18)(H,19,20)/t8-,12-/m0/s1
• InChI Key： WUGMRIBZSVSJNP-UFBFGSQYSA-N
• SMILES： OC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 275.12700
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.2
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Not determined
• Density: 1.338±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 260 ºC
• Refractive Index: 15 ° (C=2, H2O)
• Solubility: Slightly soluble (17 g/l) (25 º C),
• Water Partition Coefficient: almost transparency
• PSA: 108.21000
• LogP: 1.71820
• Solubility: Not determined
• Optical Activity: [α]20/D +15.5±0.5°, c = 2.7% in H2O

L-Alanyl-L-tryptophan Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides